Ethyl 5-cyclopropyl-1,3-oxazole-4-carboxylate

• IUPAC Name: ethyl 5-cyclopropyl-1,3-oxazole-4-carboxylate
• InChI: InChI=1S/C9H11NO3/c1-2-12-9(11)7-8(6-3-4-6)13-5-10-7/h5-6H,2-4H2,1H3
• InChI Key: FFBACWXOVOFWQR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC=N1)C2CC2
• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol

Description

Ethyl 5-cyclopropyl-1,3-oxazole-4-carboxylate is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl isocyanoacetate (13.4 g) in THF (65 ml) was added dropwise to a stirred solution of potassium tert-butoxide (14.5 g) in THF (97 ml) at 0° C. Cyclopropanecarboxylic acid chloride (5.4 ml) was added dropwise at below 10° C. and the solvent evaporated. Water (68 ml) and acetic acid (3.4 ml) was added to the mixture, then diisopropyl ether (2×150 ml) was added and the layers separated. The aqueous layer was further extracted with diisopropyl ether (2×150 ml) and the combined organic extracts were dried. Evaporation of the solvent afforded the title compound as a yellow oil (8.3 g).